Cas no 1903689-17-7 (N-{3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonylphenyl}acetamide)

• Product Name: N-{3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonylphenyl}acetamide
• CAS No: 1903689-17-7
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 6411665
• PubChem ID: 92129250
• Update Time: 2025-07-17

N-{3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonylphenyl}acetamide
• N-[3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl]acetamide
• F6524-3955
• AKOS025390483
• N-(3-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl)phenyl)acetamide
• N-{3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide
• 1903689-17-7

• Inchi： 1S/C22H22N4O3/c1-14-23-21(29-25-14)20-13-26(12-19(20)16-7-4-3-5-8-16)22(28)17-9-6-10-18(11-17)24-15(2)27/h3-11,19-20H,12-13H2,1-2H3,(H,24,27)
• InChI Key： CPEHIAXUQPWPDS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(N2CC(C3=CC=CC=C3)C(C3ON=C(C)N=3)C2)=O)=C1)(=O)C

Computed Properties

• Exact Mass: 390.16919058g/mol
• Monoisotopic Mass: 390.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Additional information on N-{3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonylphenyl}acetamide

Research Brief on N-{3-[3-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide (CAS: 1903689-17-7)

Recent studies have highlighted the growing interest in the compound N-{3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide (CAS: 1903689-17-7) due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several investigations aimed at understanding its pharmacological properties and mechanisms of action.

The compound's structure incorporates a 1,2,4-oxadiazole ring, a heterocyclic moiety known for its bioisosteric properties and its ability to enhance the metabolic stability and bioavailability of drug candidates. The presence of the 3-methyl-1,2,4-oxadiazol-5-yl group, combined with the phenylpyrrolidine scaffold, suggests potential interactions with biological targets such as enzymes or receptors, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of this compound, with studies demonstrating its efficacy in vitro and in vivo models. For instance, one study reported its inhibitory activity against a specific kinase implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Another investigation explored its role in modulating cellular pathways associated with cancer progression, highlighting its possible application in oncology.

In addition to its pharmacological potential, the compound's synthetic accessibility and structural versatility have made it a valuable tool for medicinal chemists. Researchers have developed efficient synthetic routes to produce derivatives of N-{3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide, enabling further exploration of its structure-activity relationships (SAR). These efforts have led to the identification of analogs with improved potency and selectivity, paving the way for future preclinical studies.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through comprehensive preclinical evaluations. Nevertheless, the growing body of research on N-{3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide underscores its potential as a lead compound in drug discovery.

In conclusion, N-{3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]phenyl}acetamide (CAS: 1903689-17-7) represents a promising avenue for therapeutic development. Its unique structural features, combined with its demonstrated biological activities, make it a compelling subject for further research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.